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Performance Comparison of ODS Catalysts

Catalyst Optimal Oxidant/Sulfur Reaction Sulfur Key
S Temperature (OIS) Molar Time Removal Experimental
(°C) Ratio (min) Efficiency Conditions

Zn0O-Zn- 70 8 60 98.5% (from  Catalyst: 200 mg;

MOF/BNC [1] 1200 ppm) Extractant/Qil:
1.5:1; Oxidant:
H202 [1]

Acetic 80 Not Specified Not ~98% (from Pressure: <5 bar

Acid/H202 Specified 3.5 wt% to [2]

(Industrial <0.5 wt%)

Sim.) [2]

Formic 58 7.35 150 60% (from Acid/Sulfur: 58.5;

Acid/H202 10,000 ppm)  Stirring: 1250 rpm;

(for Base Oil) 3 extraction

[3] stages [3]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s564102?utm_src=pdf-body
https://www.smolecule.com/products/s564102?utm_src=pdf-interest
https://www.nature.com/articles/s41598-025-14377-2?error=cookies_not_supported&code=957a77ae-3445-45fa-bf67-5849a95c1adf
https://www.nature.com/articles/s41598-025-14377-2?error=cookies_not_supported&code=957a77ae-3445-45fa-bf67-5849a95c1adf
https://www.sciencepublishinggroup.com/article/10.11648/j.ae.20250902.12
https://www.sciencepublishinggroup.com/article/10.11648/j.ae.20250902.12
https://pmc.ncbi.nlm.nih.gov/articles/PMC8617150/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8617150/
https://www.smolecule.com/products/s564102?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The data shows that the ZnO-Zn-MOF/BNC nanocomposite achieves excellent desulfurization
performance under mild conditions [1]. The industrial-scale process using acetic acid also demonstrates
high efficiency, albeit at a slightly higher temperature and involving pressure [2]. The formic acid system,
while effective for heavy base oil, requires a longer reaction time and multiple extraction steps to achieve a

moderate level of sulfur removal [3].

Detailed Experimental Protocols

Here are the methodologies for the key experiments cited in the comparison table.

Protocol 1: Synthesis and Testing of ZnO-Zn-MOF/BNC
Nanocomposite [1]

e Catalyst Synthesis: The ZnO-Zn-MOF/BNC was synthesized via a green one-pot solvothermal
route. Bacterial Nanocellulose (BNC) sheets, pre-treated with NaOH, were immersed in a solution of
zinc nitrate hexahydrate in ethanol. A solution of terephthalic acid (H2BDC) and triethylamine in
ethanol was then added under sonication to grow the metal-organic framework on the BNC
nanofibers [1].

e ODS Procedure: The ODS of real diesel fuel (1200 ppm sulfur) was performed in a batch system.
The typical reaction mixture included the catalyst, diesel fuel, and hydrogen peroxide as an oxidant.
After the oxidation reaction, the polar sulfones and sulfoxides were separated from the treated fuel
using an extractant (e.g., acetonitrile) in a specified solvent-to-oil ratio [1].

e Analysis: The catalysts were characterized using XRD, FTIR, SEM, TEM, and EDX. The sulfur
content before and after the reaction was measured to calculate the removal efficiency [1].

Protocol 2: ODS of Lubricant Base Oil with Formic Acid/H202 [3]

e Experimental Design: The impact of key parameters (temperature, oxidant-to-sulfur molar ratio,
acid-to-sulfur molar ratio) on sulfur removal was investigated using Response Surface Methodology
(RSM) with a Box-Behnken design (BBD) [3].

e ODS Procedure: Experiments were conducted on Sn-650 base oil (10,000 ppm sulfur). The oxidation
reaction was performed using hydrogen peroxide and formic acid as the catalytic oxidation system.
After oxidation, the mixture was subjected to liquid-liquid extraction with a polar solvent like
dimethylformamide (DMF) to remove the oxidized sulfur compounds. The effect of multiple extraction
stages was also studied [3].
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¢ Analysis: Total sulfur content was measured using a Rigaku sulfur analyzer. The properties of the
base oil before and after treatment (e.g., viscosity, flash point) were also analyzed and compared [3].

ODS Experimental Workflow

The following diagram illustrates the general workflow for a catalyst performance test in Oxidative

Desulfurization, integrating the steps from the protocols above.
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Catalyst Preparation
(Green solvothermal synthesis for ZnO-Zn-MOF/BNC)

Reaction Setup

Set Optimal Parameters
(Temperature: 70-80°C, O/S Ratio: 7-8, Time: 60-150 min)

Oxidation Reaction
(Convert sulfur compounds to sulfones/sulfoxides)

Liquid-Liquid Extraction
(Separate oxidized compounds using polar solvent)

Analysis & Evaluation
(Measure final sulfur content, calculate efficiency)

Click to download full resolution via product page

Key Insights on Catalyst Performance
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e Advantages of ZnO-Zn-MOF/BNC: The 3D porous structure of BNC serves as an excellent
dispersing scaffold, which prevents aggregation of the active metal sites and provides a high surface
area. This leads to improved mass transfer and accessibility to active sites, contributing to its high
efficiency. The catalyst also demonstrated good reusability, maintaining its activity over five cycles [1].

¢ Role of Bacterial Nanocellulose (BNC): BNC is an eco-friendly, biodegradable polymer. Its richness
in hydroxyl groups allows for easy chemical modification and conjugation with catalysts like MOFs.
Using BNC as a support enhances the sustainability of the desulfurization process [1].

¢ Industrial Application Context: The ODS technology is particularly attractive as it can operate under
mild conditions (moderate temperature and pressure) without the need for hydrogen, unlike
conventional hydrodesulfurization (HDS). This makes it a cost-effective and safer alternative or
complement to HDS, especially for treating heavy fuels and meeting stringent environmental
regulations like those from the International Maritime Organisation (IMO) [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s564102?utm_src=pdf-bulk
https://www.smolecule.com/products/s564102?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

